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Compound of Interest

Compound Name: 2-Methylvaleryl chloride

CAS No.: 5238-27-7

Cat. No.: B1584303

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of 2-Methylvaleryl Chloride in
Synthetic Chemistry
2-Methylvaleryl chloride, also known as 2-methylpentanoyl chloride, is a reactive acyl

chloride that serves as a crucial building block in advanced organic synthesis.[1] Its utility

stems from the electrophilic carbonyl carbon, which readily participates in reactions with a wide

array of nucleophiles. This reactivity profile makes it an indispensable intermediate for

introducing the 2-methylpentanoyl moiety into larger, more complex molecular architectures.

For professionals in drug development and medicinal chemistry, acyl chlorides like 2-
methylvaleryl chloride are foundational tools for constructing novel esters, amides, and

ketones, which are prevalent functionalities in pharmacologically active compounds. This guide

provides an in-depth examination of its properties, a validated synthesis protocol, and critical

handling information to empower researchers in leveraging this versatile reagent.
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A thorough understanding of a reagent's physical and chemical properties is paramount for its

effective and safe use in experimental design. 2-Methylvaleryl chloride is a clear, colorless

liquid that is sensitive to moisture.[2] The molecular formula is C₆H₁₁ClO, and its molecular

weight is approximately 134.60 g/mol .[1][3][4]

Key quantitative data are summarized in the table below for quick reference.

Property Value Source(s)

Molecular Weight 134.60 g/mol [1][3]

CAS Number 5238-27-7 [3]

Density 0.978 - 0.986 g/cm³ at 25°C [2][5]

Boiling Point 140-144 °C at 760 mmHg [2][5]

Flash Point 37 - 41.1 °C [2][6]

Refractive Index (n20/D) 1.425 [2][6]

These properties, particularly its moisture sensitivity and defined boiling point, are critical

considerations for its synthesis, purification, and storage.[2][5]

Synthesis of 2-Methylvaleryl Chloride: Mechanism
and Protocol
The most direct and widely adopted method for synthesizing 2-methylvaleryl chloride is

through the chlorination of its parent carboxylic acid, 2-methylvaleric acid.[7] Thionyl chloride

(SOCl₂) is the preferred chlorinating agent for this transformation in a laboratory setting due to

its efficacy and the convenient removal of byproducts (HCl and SO₂), which are gaseous.[8][9]

Causality Behind Experimental Choices: The reaction is catalyzed by a small amount of N,N-

dimethylformamide (DMF). The catalytic cycle begins with the formation of the Vilsmeier

reagent from DMF and thionyl chloride.[8] This reagent is a more potent electrophile than

thionyl chloride itself, accelerating the conversion of the carboxylic acid to the acyl chloride and

minimizing side reactions, such as the formation of the corresponding acid anhydride.[8] The
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reaction is performed under anhydrous conditions and an inert atmosphere to prevent the

hydrolysis of both the thionyl chloride reagent and the 2-methylvaleryl chloride product.[10]

Visualizing the Synthesis Workflow
The following diagram illustrates the key stages of the synthesis and purification process.
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Caption: Workflow for the synthesis of 2-methylvaleryl chloride.
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Detailed Experimental Protocol
This protocol is a self-validating system, where successful execution yields a product whose

physical properties (boiling point, refractive index) can be cross-referenced with established

data.

Apparatus Setup: Assemble a round-bottom flask with a reflux condenser and a gas outlet

connected to a scrubbing system (e.g., a bubbler with NaOH solution) to neutralize the HCl

and SO₂ byproducts. Ensure all glassware is thoroughly dried. The system should be flushed

with an inert gas like nitrogen or argon.

Charging the Flask: To the reaction flask, add 2-methylvaleric acid (1.0 equivalent) followed

by a catalytic amount of N,N-dimethylformamide (DMF, ~0.01 eq.).

Addition of Thionyl Chloride: Slowly add thionyl chloride (SOCl₂, ~1.2 to 1.5 equivalents) to

the flask via an addition funnel at room temperature.[11] An exothermic reaction with gas

evolution should be observed.

Reaction: After the addition is complete, gently heat the reaction mixture to a reflux

temperature of 50–70°C.[11] Maintain this temperature until gas evolution ceases, which

typically indicates the reaction is complete (usually 2-4 hours).

Isolation and Purification: Cool the reaction mixture to room temperature. The crude 2-
methylvaleryl chloride can be purified directly by fractional distillation. It is often

advantageous to perform the distillation under reduced pressure to lower the boiling point

and prevent thermal decomposition.[11]

Product Collection: Collect the fraction boiling at 140-144°C (at atmospheric pressure). The

purity can be assessed by GC analysis and confirmed by spectroscopic methods (¹H NMR,

¹³C NMR, IR).

Applications in Drug Development and Organic
Synthesis
Acyl chlorides are powerful acylating agents. 2-Methylvaleryl chloride is no exception and is

employed in a variety of synthetic transformations. While its direct inclusion in final drug APIs is
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less common than its non-branched analog, valeryl chloride, its structural motif is valuable for

creating derivatives for structure-activity relationship (SAR) studies.

The related compound, valeryl chloride, is a known intermediate in the synthesis of several

important pharmaceuticals, including the antihypertensive drugs valsartan and irbesartan, as

well as the fungicide hexaconazole.[8][9][12] By analogy, 2-methylvaleryl chloride serves as a

key reagent for chemists aiming to introduce steric bulk or a chiral center adjacent to the

carbonyl group, which can significantly influence a molecule's biological activity and metabolic

stability. Its primary reactions include:

Amide Formation: Reaction with primary or secondary amines to form N-substituted amides.

[13]

Ester Formation: Reaction with alcohols to yield corresponding esters.

Friedel-Crafts Acylation: Reaction with aromatic compounds in the presence of a Lewis acid

catalyst to form aryl ketones.

Safety, Handling, and Storage
2-Methylvaleryl chloride is a hazardous substance that requires careful handling in a well-

ventilated chemical fume hood.[14]

Hazards: The compound is flammable, corrosive, and causes severe skin burns and eye

damage.[14][15] It is water-reactive, hydrolyzing to produce corrosive hydrochloric acid and

2-methylvaleric acid.[10] Vapors may form explosive mixtures with air.[14]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, splash goggles, a face shield, and a lab coat.[16]

Handling: Handle under an inert atmosphere to prevent degradation from moisture. Use

spark-proof tools and avoid sources of ignition. In case of a spill, use an inert absorbent

material for cleanup.[14]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

water, bases, and oxidizing agents.[14][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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